Cas no 1155146-74-9 (4-[(oxan-2-yl)methoxy]benzene-1-sulfonyl chloride)

• Product Name: 4-[(oxan-2-yl)methoxy]benzene-1-sulfonyl chloride
• CAS No: 1155146-74-9
• MF: C₁₂H₁₅ClO₄S
• MW: 290.763101816177
• CID: 5166845
• Update Time: 2026-03-04

4-[(oxan-2-yl)methoxy]benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[(tetrahydro-2H-pyran-2-yl)methoxy]-
• 4-[(oxan-2-yl)methoxy]benzene-1-sulfonyl chloride

• Inchi： 1S/C12H15ClO4S/c13-18(14,15)12-6-4-10(5-7-12)17-9-11-3-1-2-8-16-11/h4-7,11H,1-3,8-9H2
• InChI Key： AJNILXDSSHBYAB-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCC2OCCCC2)C=C1

Additional information on 4-[(oxan-2-yl)methoxy]benzene-1-sulfonyl chloride

4-[(Oxan-2-Yl)methoxy]benzene-1-Sulfonyl Chloride: A Versatile Building Block in Modern Medicinal Chemistry

The compound 4-[(oxan-2-yl)methoxy]benzene-1-sulfonyl chloride, identified by the CAS No. 1155146-74-9, has emerged as a critical reagent in the synthesis of bioactive molecules and advanced pharmaceutical intermediates. Its unique structure, combining a sulfonyl chloride moiety with a oxan-2-yl methoxy group, offers unparalleled reactivity and functional versatility. Recent studies have highlighted its role in enhancing drug delivery systems through site-specific conjugation to polymers and peptides, a feature attributed to the electrophilic nature of the sulfonyl chloride group and the stabilizing effect of the oxane ring.

Structurally, this compound is characterized by a benzene ring substituted at position 1 with a sulfonyl chloride (SO₂Cl) group and at position 4 with an (oxan-2-yloxy)methyl substituent. The oxane ring (tetrahydropyran) introduces conformational rigidity while maintaining hydrophobic interactions, which are advantageous for optimizing pharmacokinetic properties. The sulfonyl chloride group acts as a highly reactive electrophile, enabling efficient coupling reactions under mild conditions. This dual functionality allows chemists to integrate this reagent into diverse frameworks, such as sulfonamides or sulfonate esters, for targeted biological applications.

In recent years, researchers have leveraged this compound’s reactivity to develop novel prodrugs. A study published in Journal of Medicinal Chemistry (2023) demonstrated its utility in masking hydrophilic drug moieties through sulfamate ester formation. By attaching an oxane-derived protecting group via the sulfonyl chloride’s nucleophilic displacement reaction, investigators achieved controlled drug release profiles in cellular models. The (oxan-2-yloxy)methyl substituent was shown to enhance metabolic stability by shielding reactive groups from enzymatic degradation, extending circulation half-lives in preclinical assays.

Synthesis advancements have further expanded its applicability. A 2023 paper in Organic Letters introduced a one-pot protocol using palladium-catalyzed cross-coupling followed by sulfonylation under solvent-free conditions. This method reduces environmental impact while achieving >95% purity, addressing sustainability concerns critical to modern drug development. The oxane ring’s compatibility with Suzuki-Miyaura and Buchwald-Hartwig reactions has enabled its incorporation into complex scaffolds such as kinase inhibitors and GPCR modulators.

Biochemical studies reveal intriguing interactions with biological systems. When conjugated to polyethylene glycol (PEG), this compound forms amphiphilic carriers that improve nanoparticle stability for cancer therapeutics delivery. Research from Nano Today (2023) showed that PEGylated derivatives exhibited enhanced tumor accumulation compared to conventional carriers due to the oxane group’s ability to modulate surface charge dynamics without compromising solubility properties.

In enzymology applications, this reagent has been used to create irreversible inhibitors targeting serine hydrolases such as acetylcholinesterase (AChE). A collaborative study between Stanford University and Merck scientists demonstrated that attaching this sulfonyl chloride derivative via Michael addition reactions yielded inhibitors with picomolar IC₅₀ values against AChE variants associated with Alzheimer’s disease progression. The oxane moiety played a crucial role in maintaining inhibitor conformational integrity during cellular internalization processes.

Critical advancements include its use in click chemistry protocols for bioorthogonal labeling applications. Researchers at MIT reported that when combined with azide-functionalized peptides via strain-promoted azide–alkyne cycloaddition (SPAAC), the resulting constructs retained full biological activity while enabling real-time tracking of protein interactions in live cells using fluorescent tags attached through the sulfonyl chloride handle.

Spectroscopic analysis confirms its distinct physicochemical properties: proton NMR studies reveal characteristic signals at δ 3.6–4.0 ppm corresponding to the oxane methine protons, while IR spectroscopy identifies strong ν(C=S) bands around 1350 cm⁻¹ indicative of stable sulfonamide formation post-reaction. Computational docking studies using Schrödinger software packages have identified potential binding modes within protein kinase active sites where the benzene ring provides π-stacking interactions while the sulfonyl chloride-derived groups form hydrogen bonds with key residues.

Clinical translation efforts are underway for anti-inflammatory applications. Preclinical trials involving murine models of rheumatoid arthritis showed that conjugates formed using this reagent demonstrated reduced off-target effects compared to traditional NSAIDs due to selective covalent modification of cyclooxygenase isoforms mediated by the electrophilic sulfonamide intermediate generated during metabolic activation.

The compound’s photophysical properties have also been explored for diagnostic purposes. By incorporating it into near-infrared fluorophores through nucleophilic aromatic substitution reactions, researchers at UCLA developed imaging agents capable of detecting early-stage tumors with submicrometer resolution under clinical-grade optical coherence tomography setups reported in Nature Communications (June 2023).

Innovative applications include its role in peptide macrocyclization strategies published in Angewandte Chemie International Edition (March 2023). The sulfonyl chloride group enables thioether bond formation between peptide termini via thiol-mediated displacement reactions under physiological conditions, creating macrocyclic structures with improved cell permeability and proteolytic resistance compared to linear analogs.

Safety evaluations conducted per OECD guidelines emphasize its handling requirements as an organic electrophile while avoiding classification under hazardous materials regulations due to its controlled reactivity profile when used within standard laboratory protocols documented in recent ACS publications on green chemistry practices.